molecular formula C10H10F3NO B8713679 (2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)methanol CAS No. 917396-34-0

(2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)methanol

Cat. No. B8713679
CAS RN: 917396-34-0
M. Wt: 217.19 g/mol
InChI Key: SHPNOLJYPRAALF-UHFFFAOYSA-N
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Description

(2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.19 g/mol. The purity is usually 95%.
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properties

CAS RN

917396-34-0

Product Name

(2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)methanol

Molecular Formula

C10H10F3NO

Molecular Weight

217.19 g/mol

IUPAC Name

[2-cyclopropyl-6-(trifluoromethyl)pyridin-3-yl]methanol

InChI

InChI=1S/C10H10F3NO/c11-10(12,13)8-4-3-7(5-15)9(14-8)6-1-2-6/h3-4,6,15H,1-2,5H2

InChI Key

SHPNOLJYPRAALF-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=C(C=CC(=N2)C(F)(F)F)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of methyl 2-cyclopropyl-6-(trifluoromethyl)nicotinate (1 g, 4.08 mmol) in THF (6 mL) at 0° C. under argon was added 1.0 M lithium aluminum hydride in THF solution (6 mL, 6.0 mmol). The reaction mixture was stirred at 0° C. for 15 min. EtOAc (20 mL) was added to the reaction mixture, which was then stirred at room temperature for 30 min. A 10% aqueous potassium sodium tartrate solution (20 mL) was added to the reaction mixture and stirring was continued for another 30 min. The organic layer was separated, washed with saturated aqueous NaCl, dried (MgSO4), filtered and concentrated to obtain 890 mg of the title compound as a pale yellow oil. HPLC/MS: retention time=3.055 min, [M+H]+=218.
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Synthesis routes and methods II

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